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Get Quote

The table below summarizes key physical properties and tested formulations for UNC2025 from vendor and

research data.

Property / Method Details
Source /
Context

Molecular Weight 476.66 g/mol [1] [2]

Solubility in DMSO 100 mg/mL (209.79 mM) [3]

Solubility in Ethanol 8 mg/mL (predicted); 60 mg/mL (tested) [1] [3]

Solubility in Water Insoluble [1] [3]

In Vivo Formulation
(Oral)

5% DMSO + 40% PEG300 + 5% Tween 80 + 50% saline;

sonication recommended. Working concentration: 4-5
mg/mL.

[1] [3]

In Vivo Formulation
(Oral, Oil-based)

5% DMSO + 95% Corn oil; working concentration: 0.71
mg/mL.

[3]

Experimental Protocols for Permeability and Inhibition

Here are detailed methodologies for key experiments related to UNC2025's cellular activity.
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1. Cell-Based Assay for Kinase Inhibition [4] [5] This protocol assesses UNC2025's ability to enter cells

and inhibit its target, MERTK.

Cell Lines: 697 B-ALL or other MERTK-expressing leukemia cells.
Procedure:

Culture cells at a density of 3x10⁶/mL.
Treat with UNC2025 or vehicle (DMSO) for 1 hour.
To stabilize phosphorylated proteins, add a pervanadate solution to cultures for the final 3
minutes before collection.

Collect cells and prepare lysates.
Immunoprecipitate MERTK protein from the lysates.

Detect levels of phosphorylated MERTK (p-Mer) and total MERTK by Western blot.
Expected Outcome: A potent and dose-dependent decrease in p-Mer signal, with an IC50 reported

to be around 2.7 nM in 697 B-ALL cells [1] [4].

2. Soft Agar Colony Formation Assay [4] [5] This long-term assay evaluates the effect of UNC2025 on cell

proliferation and survival.

Cell Lines: A549 (NSCLC) or Molm-14 (AML) cells.
Procedure:

Suspend cells in 0.35% soft agar containing culture medium and UNC2025 or vehicle.
Overlay with liquid medium containing the same concentration of UNC2025.

Refresh the medium and drug three times per week.
After two weeks, stain colonies with nitrotetrazolium blue chloride and count them.

Expected Outcome: Significant, dose-dependent reduction in the number and size of colonies in
UNC2025-treated groups compared to the vehicle control [1] [5].

Troubleshooting and FAQ

Q1: My UNC2025 solution has precipitated. How can I resolve this?

Check Solvent Order: When preparing in vivo formulations, add solvents sequentially (DMSO →
PEG300 → Tween 80 → saline). Ensure the solution is clear at each step before adding the next

solvent [3].
Apply Heat and Sonication: For DMSO stock solutions, gentle heating and sonication are

recommended to achieve full solubility [1] [3].
Consider Alternative Solvents: If precipitation persists in aqueous buffers, the ethanol-based stock

solution (up to 60 mg/mL) may be a viable alternative for certain in vitro applications [3].
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Q2: I am not observing cellular efficacy in my experiments. What could be wrong?

Verify Stock Solution Concentration: Use fresh DMSO and confirm the concentration of your stock
solution. Moisture-absorbing DMSO can reduce solubility and lead to lower-than-intended working

concentrations [3].
Confirm Treatment Duration and Analysis: Ensure that the cellular treatment duration is sufficient

(e.g., 1 hour for phosphorylation inhibition studies). For functional outcomes like apoptosis, longer
incubation times (24-48 hours) are typically needed [4] [5].

Check Cellular Model: Confirm that your cell line expresses the target kinases (MERTK or FLT3) to
be sensitive to UNC2025 [5].

Q3: How is the oral bioavailability of UNC2025 achieved despite its low water solubility? The high oral

bioavailability (100% in mice) is achieved through rational formulation design [5]. The use of solubilizing

agents like PEG300 and surfactants like Tween 80 in the formulation creates a micellar solution that

enhances the dissolution and absorption of the compound in the gastrointestinal tract [6] [3].

Experimental Workflow and Troubleshooting

The following diagram illustrates the key decision points for resolving common UNC2025 permeability and

efficacy issues.
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Problem: Poor Solubility/Efficacy

Check Solvent & Formulation Verify Experimental Conditions Confirm Cellular Model

Follow recommended protocol:
- Use fresh, dry DMSO

- Add solvents in sequence
- Apply heat/sonication

Validate key parameters:
- Stock solution concentration

- Treatment duration
- Assay readout method

Use MERTK/FLT3-expressing cells
(e.g., 697 B-ALL, Molm-14)

Successful UNC2025 Treatment

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. | FLT | TAM Receptor | TargetMol UNC 2025 [targetmol.com]

2. Material Safety Data Sheet of UNC - 2025 | AbMole BioScience [abmole.com]

3. UNC2025 | FLT3 inhibitor | Mechanism | Concentration [selleckchem.com]

4. - UNC HCl | FLT3 inhibitor | MER Inhibitor | MER/FLT3 dual inhibitor 2025 [invivochem.com]

5. UNC2025, a MERTK small molecule inhibitor, is ... [pmc.ncbi.nlm.nih.gov]

6. UNC2025, a Potent and Orally Bioavailable MER/FLT3 ... [pmc.ncbi.nlm.nih.gov]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s548057?utm_src=pdf-body-img
https://www.smolecule.com/products/s548057?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/unc2025
https://www.abmole.com/literature/unc-2025-msds.html
https://www.selleckchem.com/products/unc2025.html
https://www.invivochem.com/unc-2025-hcl.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5354980/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4148167/
https://www.smolecule.com/products/s548057?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


To cite this document: Smolecule. [UNC2025 Solubility and Formulation Guide]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b548057#unc2025-cell-permeability-

problems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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